Cas no 392300-93-5 (2,4-dichloro-N-(5-{2-(2,3-dihydro-1H-indol-1-yl)-2-oxoethylsulfanyl}-1,3,4-thiadiazol-2-yl)benzamide)

• Product Name: 2,4-dichloro-N-(5-{2-(2,3-dihydro-1H-indol-1-yl)-2-oxoethylsulfanyl}-1,3,4-thiadiazol-2-yl)benzamide
• CAS No: 392300-93-5
• MF: C₁₉H₁₄Cl₂N₄O₂S₂
• MW: 465.376059055328
• CID: 5798543
• Update Time: 2025-07-14

2,4-dichloro-N-(5-{2-(2,3-dihydro-1H-indol-1-yl)-2-oxoethylsulfanyl}-1,3,4-thiadiazol-2-yl)benzamide Chemical and Physical Properties

Names and Identifiers

• 2,4-dichloro-N-(5-((2-(indolin-1-yl)-2-oxoethyl)thio)-1,3,4-thiadiazol-2-yl)benzamide
• Benzamide, 2,4-dichloro-N-[5-[[2-(2,3-dihydro-1H-indol-1-yl)-2-oxoethyl]thio]-1,3,4-thiadiazol-2-yl]-
• 2,4-dichloro-N-(5-{2-(2,3-dihydro-1H-indol-1-yl)-2-oxoethylsulfanyl}-1,3,4-thiadiazol-2-yl)benzamide

• Inchi： 1S/C19H14Cl2N4O2S2/c20-12-5-6-13(14(21)9-12)17(27)22-18-23-24-19(29-18)28-10-16(26)25-8-7-11-3-1-2-4-15(11)25/h1-6,9H,7-8,10H2,(H,22,23,27)
• InChI Key： RBTPQCIMNZPTLL-UHFFFAOYSA-N
• SMILES： C(NC1=NN=C(SCC(N2C3=C(C=CC=C3)CC2)=O)S1)(=O)C1=CC=C(Cl)C=C1Cl

Experimental Properties

• Density: 1.59±0.1 g/cm3(Predicted)
• pka: 6.21±0.50(Predicted)

Additional information on 2,4-dichloro-N-(5-{2-(2,3-dihydro-1H-indol-1-yl)-2-oxoethylsulfanyl}-1,3,4-thiadiazol-2-yl)benzamide

Introduction to 2,4-dichloro-N-(5-{2-(2,3-dihydro-1H-indol-1-yl)-2-oxoethylsulfanyl}-1,3,4-thiadiazol-2-yl)benzamide (CAS No. 392300-93-5)

2,4-dichloro-N-(5-{2-(2,3-dihydro-1H-indol-1-yl)-2-oxoethylsulfanyl}-1,3,4-thiadiazol-2-yl)benzamide (CAS No. 392300-93-5) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of benzamides and is characterized by its unique structural features, including a 1,3,4-thiadiazole ring and an indole moiety. These structural elements contribute to its potential biological activities and therapeutic applications.

The 1,3,4-thiadiazole ring is a heterocyclic compound that has been extensively studied for its diverse biological activities. It is known for its ability to enhance the pharmacological properties of various molecules by improving their solubility, stability, and bioavailability. The presence of this ring in 2,4-dichloro-N-(5-{2-(2,3-dihydro-1H-indol-1-yl)-2-oxoethylsulfanyl}-1,3,4-thiadiazol-2-yl)benzamide suggests that the compound may exhibit enhanced pharmacokinetic properties.

The indole moiety is another key structural feature of this compound. Indoles are well-known for their role in various biological processes and have been widely explored in drug discovery. They are often associated with anti-inflammatory, anti-cancer, and neuroprotective activities. The combination of the indole moiety with the 1,3,4-thiadiazole ring in 2,4-dichloro-N-(5-{2-(2,3-dihydro-1H-indol-1-yl)-2-oxoethylsulfanyl}-1,3,4-thiadiazol-2-yl)benzamide could potentially synergize these biological activities.

Recent studies have highlighted the potential therapeutic applications of 2,4-dichloro-N-(5-{2-(2,3-dihydro-1H-indol-1-yl)-2-oxoethylsulfanyl}-1,3,4-thiadiazol-2-yl)benzamide. For instance, a study published in the *Journal of Medicinal Chemistry* reported that this compound exhibited significant anti-inflammatory activity in both in vitro and in vivo models. The researchers found that it effectively inhibited the production of pro-inflammatory cytokines such as TNF-alpha and IL-6.

Another notable study published in *Bioorganic & Medicinal Chemistry Letters* investigated the anti-cancer properties of 2,4-dichloro-N-(5-{2-(2,3-dihydro-1H-indol-1-yl)-2-oxoethylsulfanyl}-1,3,4-thiadiazol-2-yl)benzamide. The results showed that it demonstrated potent cytotoxic effects against various cancer cell lines, including breast cancer and colon cancer cells. The mechanism of action was attributed to its ability to induce apoptosis and inhibit cell proliferation.

In addition to its anti-inflammatory and anti-cancer activities, 2,4-dichloro-N-(5-{2-(2,3-dihydro-1H-indol-1-yl)-2-oxoethylsulfanyl}-1,3,4-thiadiazol-2-yl)benzamide has also been studied for its neuroprotective properties. A study published in *European Journal of Pharmacology* found that this compound exhibited neuroprotective effects in a model of Parkinson's disease. It was shown to reduce oxidative stress and protect dopaminergic neurons from degeneration.

The synthesis of 2,4-dichloro-N-(5-{2-(2,3-dihydro-1H-indol-1-yl)-2-oxyethylsulfanyl}-1,3,4-thiadiazol-2-y)benzamide involves several steps and requires precise control over reaction conditions to ensure high yield and purity. The process typically starts with the formation of the 1H-indole derivative followed by the introduction of the thiadiazole ring through a series of reactions involving sulfur-containing reagents. The final step involves the coupling reaction with 2-chlorobenzoyl chloride to form the desired benzamide derivative.

The characterization of 2,4-dichloro-N-(5-{2-(2,3-dihydro-H-indol-l-y)-Z-oxyethylsulfanyl}-l , 3 , 4 -thiadiazol-Z-y)benzamide has been thoroughly documented using various analytical techniques such as NMR spectroscopy and mass spectrometry. These techniques provide detailed information about the molecular structure and purity of the compound.

In conclusion, 2,4-dichloro-N-(5-{2-(2,3-dihydro-lH-indol-l-y)-Z-oxoethylsulfanyl}-l,3,4-thiadiazol-Z-y)benzamide (CAS No. 392300-9-5)) is a promising compound with a wide range of potential therapeutic applications. Its unique structural features and biological activities make it an attractive candidate for further research and development in medicinal chemistry and pharmaceutical sciences.